4-(Aminomethyl)bicyclo[2.2.2]octan-1-ol;hydrochloride

Specification

• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol
• IUPAC Name: 4-(aminomethyl)bicyclo[2.2.2]octan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C9H17NO.ClH/c10-7-8-1-4-9(11,5-2-8)6-3-8;/h11H,1-7,10H2;1H
• Standard InChI Key: LACJQMVOSOFVIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CC2)CN)O.Cl

Introduction

4-(Aminomethyl)bicyclo[2.2.2]octan-1-ol;hydrochloride is a chemical compound with the CAS number 943845-85-0. It is used primarily in research settings due to its unique chemical structure and potential applications in various fields. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis, and potential applications based on available research findings.

Synthesis

The synthesis of 4-(aminomethyl)bicyclo[2.2.2]octan-1-ol involves several steps, typically starting from bicyclo[2.2.2]octane derivatives. The aminomethyl group is introduced through a series of reactions that may include amination and reduction steps. The hydrochloride salt is formed by reacting the base with hydrochloric acid.

Pharmaceutical Applications

In general, bicyclic compounds are of interest in medicinal chemistry due to their ability to interact with biological targets. The presence of an aminomethyl group and a hydroxyl group provides sites for further modification, which can be crucial in designing molecules with specific biological activities.

Chemical Research

The compound's unique structure makes it a candidate for studying chemical reactions and properties. For instance, the bicyclo[2.2.2]octane ring system is known for its stability and can be used to explore stereochemical effects in reactions.

Hazard Information

• Storage Conditions: Typically stored at low temperatures, such as in a freezer, to maintain stability.

• Handling Precautions: Gloves, goggles, and a lab coat should be worn when handling this compound to prevent skin and eye irritation.